Cas no 877149-16-1 (Methyl 4-bromo-2-(bromomethyl)-6-chlorobenzoate)

• Product Name: Methyl 4-bromo-2-(bromomethyl)-6-chlorobenzoate
• CAS No: 877149-16-1
• MF: C₉H₇Br₂ClO₂
• MW: 342.411680459976
• CID: 1910189
• PubChem ID: 59512234
• Update Time: 2025-04-21

Methyl 4-bromo-2-(bromomethyl)-6-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-(bromomethyl)-6-chlorobenzoate
• 4-Bromo-2-bromomethyl-6-chlorobenzoic acid methyl ester
• SJUZQIWPGIRXJK-UHFFFAOYSA-N
• DTXSID501181826
• AT12519
• DB-319990
• 877149-16-1
• TQR0635
• SCHEMBL1003315
• 4-bromo-2-bromomethyl-6-chloro-benzoic acid methyl ester
• Benzoic acid, 4-bromo-2-(bromomethyl)-6-chloro-, methyl ester

• Inchi： 1S/C9H7Br2ClO2/c1-14-9(13)8-5(4-10)2-6(11)3-7(8)12/h2-3H,4H2,1H3
• InChI Key： SJUZQIWPGIRXJK-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C=1C(=O)OC)Cl)Br

Computed Properties

• Exact Mass: 341.84808Da
• Monoisotopic Mass: 339.85013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų